Cas no 84102-76-1 (ethyl 5-cyanobenzofuran-2-carboxylate)

ethyl 5-cyanobenzofuran-2-carboxylate structure

84102-76-1 structure

Product Name:ethyl 5-cyanobenzofuran-2-carboxylate

CAS No:84102-76-1

MF:C₁₂H₉NO₃

MW:215.204763174057

MDL:MFCD20267905

CID:3030356

PubChem ID:12813645

Update Time:2025-10-05

ethyl 5-cyanobenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-cyanobenzofuran-2-carboxylate
- DB-202790
- MFCD20267905
- 5-Cyano-benzofuran-2-carboxylic acid ethyl ester
- SY233671
- SCHEMBL7449870
- AKOS037630845
- 2-Benzofurancarboxylic acid, 5-cyano-, ethyl ester
- 84102-76-1
- ethyl 5-cyano-1-benzofuran-2-carboxylate
- AC6896
- MDL： MFCD20267905
- Inchi： 1S/C12H9NO3/c1-2-15-12(14)11-6-9-5-8(7-13)3-4-10(9)16-11/h3-6H,2H2,1H3
- InChI Key： VAXDVSUPXNACBJ-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)=CC2C=C(C#N)C=CC1=2

Computed Properties

Exact Mass: 215.058243149g/mol
Monoisotopic Mass: 215.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 320
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 63.2Å²

ethyl 5-cyanobenzofuran-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D918706-1g	Ethyl 5-Cyanobenzofuran-2-carboxylate	84102-76-1	95%	1g	$650	2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1594317-1g	Ethyl 5-cyanobenzofuran-2-carboxylate	84102-76-1	98%	1g	￥6565.00	2024-07-28
eNovation Chemicals LLC	D918706-1g	Ethyl 5-Cyanobenzofuran-2-carboxylate	84102-76-1	95%	1g	$650	2025-02-20
eNovation Chemicals LLC	D918706-1g	Ethyl 5-Cyanobenzofuran-2-carboxylate	84102-76-1	95%	1g	$650	2025-02-19
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY233671-1g	Ethyl 5-Cyanobenzofuran-2-carboxylate	84102-76-1	≥95%	1g	¥5050.00	2025-04-12
Ambeed	A222651-250mg	2-Benzofurancarboxylic acid, 5-cyano-, ethyl ester	84102-76-1	95%	250mg	$500.0	2025-04-16
Ambeed	A222651-1g	2-Benzofurancarboxylic acid, 5-cyano-, ethyl ester	84102-76-1	95%	1g	$1251.0	2025-04-16

ethyl 5-cyanobenzofuran-2-carboxylate Related Literature

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Green Chem., 2017,19, 1268-1277
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

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